Cas no 25018-68-2 (2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose)
25018-68-2 structure
Product Name:2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose
CAS No:25018-68-2
MF:C8H14O5
MW:190.193763256073
CID:2032740
PubChem ID:11095402
Update Time:2025-04-21
2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose Chemical and Physical Properties
Names and Identifiers
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- 2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose
- 2-O,3-O-Isopropylidene-β-D-threo-pentulofuranose
- SCHEMBL7147463
- DTXSID401202853
- I(2)-D-threo-2-Pentulofuranose, 2,3-O-(1-methylethylidene)-
- 25018-68-2
-
- Inchi: 1S/C8H14O5/c1-7(2)12-6-5(10)3-11-8(6,4-9)13-7/h5-6,9-10H,3-4H2,1-2H3
- InChI Key: CJMSNZUOIRCMPH-UHFFFAOYSA-N
- SMILES: CC1(OC2(C(C(CO2)O)O1)CO)C
Computed Properties
- Exact Mass: 190.08412354Da
- Monoisotopic Mass: 190.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 68.2Ų
2,3-O-Isopropylidene-beta-D-Furanose-threo-2-Pentulose Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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